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Critical Dose Modification for Renal Function

Renal function, measured by creatinine clearance (CLcr), is the most critical factor for dose adjustment.

Adherence to these modifications is essential to avoid life-threatening toxicity [1]. The following workflow

and table outline the dose adjustment protocol.
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Assess Patient Renal Function
(Calculate Creatinine Clearance)

Is CLcr > 65 mL/min?

Administer Full Dose
3.0 mg/m² every 3 weeks

 Yes

Is CLcr between 55-65 mL/min?

 No

Reduce Dose to 75%
(2.25 mg/m²) every 4 weeks

 Yes

Is CLcr between 25-54 mL/min?

 No

Reduce Dose to 50%
(1.5 mg/m²) every 4 weeks

 Yes

Do Not Administer Raltitrexed

 No

Click to download full resolution via product page

Creatinine Clearance
(CLcr)

Recommended Dose & Schedule Reference

> 65 mL/min Full dose: 3.0 mg/m² every 3 weeks [1]

55 - 65 mL/min Reduced dose: 2.25 mg/m² (75% of standard) every 4
weeks

[1]

25 - 54 mL/min Reduced dose: 1.5 mg/m² (50% of standard) every 4
weeks

[1]

< 25 mL/min Contraindicated. Do not administer. [1]
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Application in Clinical Research and Toxicity
Management

Novel Combination Regimens

Recent clinical research explores raltitrexed in combination therapies for refractory metastatic colorectal

cancer (mCRC). The "RSF" regimen combines it with S-1 (an oral fluoropyrimidine) and fruquintinib (a

VEGFR inhibitor) [2] [3].

Dosing Schedule in RSF Regimen: Raltitrexed 3 mg/m² IV on Day 1, plus S-1 and fruquintinib

orally for 14 days, in a 21-day cycle [2]. This demonstrates the standard 3 mg/m² dose can be safely
integrated with other agents in a structured protocol.

Management of Toxicities

Raltitrexed has the potential for severe toxicity, primarily affecting the gastrointestinal tract and bone

marrow. The following table outlines required dose modifications for adverse events [4] [1].

Toxicity (Grade) Action & Dose Modification for Subsequent Cycles

| Diarrhea or Mucositis (Grade 2) | Delay treatment until resolved to ≤ Grade 1. • 1st occurrence: No

reduction. • 2nd: Reduce by 25%. • 3rd: Reduce by 50%. • 4th: Omit drug. | | Diarrhea or Mucositis

(Grade 3/4) | Delay treatment until resolved to ≤ Grade 1. • 1st occurrence: Reduce by 50%. • 2nd

occurrence: Omit drug. | | Neutropenia/Thrombocytopenia (< 0.5 or < 50 x 10⁹/L) | Delay treatment until

recovery. Consider reducing by 25%. | | Febrile Neutropenia | Delay treatment until recovery. Consider

reducing by 25%. |

For severe, life-threatening toxicity (e.g., Grade 4 diarrhea), discontinue raltitrexed permanently and initiate

supportive care, which may include intravenous hydration, bone marrow support, and leucovorin rescue (25

mg/m² IV every 6 hours) [4] [1]. Note that leucovorin, folic acid, or related vitamins are contraindicated for

concurrent use during normal treatment [1].

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 5 Tech Support

https://www.smolecule.com/products/s548873?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11869723/
https://bmccancer.biomedcentral.com/articles/10.1186/s12885-025-13654-7
https://www.smolecule.com/products/s548873?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC11869723/
https://www.smolecule.com/products/s548873?utm_src=pdf-body
https://www.eviq.org.au/medical-oncology/colorectal/metastatic/606-colorectal-metastatic-raltitrexed
https://www.medicines.org.uk/emc/product/5500/smpc
https://www.smolecule.com/products/s548873?utm_src=pdf-body
https://www.eviq.org.au/medical-oncology/colorectal/metastatic/606-colorectal-metastatic-raltitrexed
https://www.medicines.org.uk/emc/product/5500/smpc
https://www.medicines.org.uk/emc/product/5500/smpc
https://www.smolecule.com/products/s548873?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Key Protocol Considerations for Professionals

Pre-Treatment Monitoring: Before each cycle, perform a full blood count, liver function tests, and
serum creatinine measurement [1]. Ensure neutrophil count > 2,000/mm³ and platelet count >

100,000/mm³ before infusion [1].
Elderly Patients: Use with caution due to higher vulnerability to toxicity and potential decline in renal

function. Ensure rigorous monitoring for myelosuppression and gastrointestinal toxicity [1].
Pharmacokinetic Insight: Population pharmacokinetic studies confirm that raltitrexed clearance is

linearly correlated with creatinine clearance. Additional covariates like body weight and serum
albumin levels account for variability in volume of distribution, supporting the need for individualized

dosing [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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